Cas no 1372881-50-9 ((1R)-1-(oxolan-3-yl)ethan-1-amine)
(1R)-1-(oxolan-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanmethanamine, tetrahydro-α-methyl-, (αR)-
- (1R)-1-(oxolan-3-yl)ethan-1-amine
- (1R)-1-(TETRAHYDROFURAN-3-YL)ETHAN-1-AMINE
- 1372881-50-9
- CS-0266909
- AKOS017527395
- EN300-1849464
-
- Inchi: 1S/C6H13NO/c1-5(7)6-2-3-8-4-6/h5-6H,2-4,7H2,1H3/t5-,6?/m1/s1
- InChI Key: JCIAQQOICXUMNX-LWOQYNTDSA-N
- SMILES: [C@@H](C1COCC1)(N)C
Computed Properties
- Exact Mass: 115.099714038g/mol
- Monoisotopic Mass: 115.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.967±0.06 g/cm3(Predicted)
- Boiling Point: 168.8±13.0 °C(Predicted)
- pka: 10.43±0.29(Predicted)
(1R)-1-(oxolan-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849464-0.05g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 0.05g |
$1080.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-0.1g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 0.1g |
$1131.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-0.25g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 0.25g |
$1183.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-0.5g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 0.5g |
$1234.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-1.0g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 1g |
$1286.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-2.5g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 2.5g |
$2520.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-5.0g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 5g |
$3728.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-10.0g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 10g |
$5528.0 | 2023-05-27 | ||
| Enamine | EN300-1849464-1g |
(1R)-1-(oxolan-3-yl)ethan-1-amine |
1372881-50-9 | 1g |
$0.0 | 2023-09-19 |
(1R)-1-(oxolan-3-yl)ethan-1-amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (1R)-1-(oxolan-3-yl)ethan-1-amine
Chemical Profile of (1R)-1-(oxolan-3-yl)ethan-1-amine (CAS No. 1372881-50-9)
(1R)-1-(oxolan-3-yl)ethan-1-amine, identified by its Chemical Abstracts Service number CAS No. 1372881-50-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of enantiomerically pure intermediates for therapeutic agents.
The molecular structure of (1R)-1-(oxolan-3-yl)ethan-1-amine features a cyclohexene ring substituted with an amine functional group, making it a valuable building block for constructing more complex molecules. The presence of the stereocenter at the 1-position (indicated by the (R) configuration) adds to its synthetic utility, as it allows for the preparation of enantiomerically enriched compounds, which are often crucial in medicinal chemistry for achieving optimal pharmacological activity and minimal side effects.
In recent years, there has been growing interest in the development of methodologies for the asymmetric synthesis of cyclic amine derivatives. The use of chiral auxiliaries or catalysts has enabled researchers to access enantiomerically pure forms of such compounds with high efficiency. (1R)-1-(oxolan-3-yl)ethan-1-amine serves as an excellent example of how these advances in synthetic chemistry can be leveraged to produce valuable pharmaceutical intermediates.
One of the most compelling aspects of (1R)-1-(oxolan-3-yl)ethan-1-amine is its potential application in the synthesis of protease inhibitors, which are widely used in the treatment of various diseases, including cancer and infectious disorders. Proteases play critical roles in biological pathways, and inhibiting their activity can lead to therapeutic benefits. The cyclohexene ring and amine group in (1R)-1-(oxolan-3-yl)ethan-1-amine provide a versatile framework for designing molecules that can interact with these enzymes.
Recent studies have highlighted the importance of enantiopure compounds in drug discovery. Racemic mixtures, which contain equal amounts of both enantiomers, can exhibit different pharmacological properties, including varying levels of efficacy and toxicity. By synthesizing optically active forms like (1R)-1-(oxolan-3-yl)ethan-1-amine, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drugs, leading to safer and more effective treatments.
The synthesis of (1R)-1-(oxolan-3-yl)ethan-1-amine has been explored using various strategies, including reductive amination and transition-metal-catalyzed reactions. These methods have allowed for the efficient construction of the desired stereocenter while maintaining high yields and purity. The ability to produce this compound in scalable quantities is essential for its practical application in pharmaceutical manufacturing.
In addition to its role in drug development, (1R)-1-(oxolan-3-yl)ethan-1-amine has shown promise in materials science and catalysis. Its unique structural features make it a suitable candidate for designing novel ligands or catalysts that can enhance reaction efficiency in organic synthesis. The cyclohexene ring can serve as a scaffold for tuning electronic properties, while the amine group provides a site for further functionalization.
The chemical properties of (1R)-1-(oxolan-3-ylenthanenamne) also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets, providing insights into its potential therapeutic applications. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to screen large libraries of compounds rapidly and identify promising candidates.
The future prospects for (1R)-1-(oxolanenlthyl)ethanammeine are bright, with ongoing research focused on expanding its synthetic utility and exploring new applications. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of innovative therapies and materials.
1372881-50-9 ((1R)-1-(oxolan-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)